2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H16ClN5O2S4/c1-2-27-18-23-22-16(30-18)21-13(25)9-29-17-20-12-7-8-28-14(12)15(26)24(17)11-5-3-10(19)4-6-11/h3-6H,2,7-9H2,1H3,(H,21,22,25)
• InChI Key: NLSUJJDNHSCICY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SCC3
• Molecular Formula: C18H16ClN5O2S4
• Molecular Weight: 498.1 g/mol
• CAS No.: 687563-25-3

Description

The compound “2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide” is a unique chemical with the linear formula C17H14ClN3O2S2. It has a molecular weight of 391.901 and a CAS Number of 353460-97-6. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented. Sigma-Aldrich does not collect analytical data for this product. Therefore, the buyer assumes responsibility to confirm product identity and/or purity.

Scientific Research Applications

Molecular Structure and Biological Activity

• The compound's derivatives have been evaluated for pharmacological properties. For instance, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs were synthesized to improve the drug-like properties of glutaminase inhibitors, showing potential in attenuating the growth of certain cancer cells (Shukla et al., 2012).
• A series of 6-phenyl-thieno[3,2-d]pyrimidine derivatives, possessing various functional groups, displayed significant anticancer activity against several human cancer cell lines (Hafez & El-Gazzar, 2017).

Synthesis and Characterization

• Novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were synthesized, showcasing the convenient and fast method of preparation. Their structures were confirmed by various spectroscopic techniques (Yu et al., 2014).
• The synthesis and characterization of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides were studied, revealing the folded conformation of molecules and their structural inclinations (Subasri et al., 2017).

Potential Antitumor and Antibacterial Activity

• The synthesized compounds were evaluated for their antibacterial and anti-enzymatic potential, with certain molecules demonstrating good inhibitory activity against various bacterial strains (Nafeesa et al., 2017).
• A hybrid molecule, integrating 1,3,4-thiadiazole with other moieties, was synthesized and exhibited anticancer activity in vitro, indicating its potential as a drug-like small molecule (Yushyn et al., 2022).